N-(2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl)-2-furamide

• IUPAC Name: N-[2-oxo-2-[3-(trifluoromethyl)anilino]ethyl]furan-2-carboxamide
• InChI: InChI=1S/C14H11F3N2O3/c15-14(16,17)9-3-1-4-10(7-9)19-12(20)8-18-13(21)11-5-2-6-22-11/h1-7H,8H2,(H,18,21)(H,19,20)
• InChI Key: WTIANFKLWNAJOG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)CNC(=O)C2=CC=CO2)C(F)(F)F
• Molecular Formula: C14H11F3N2O3
• Molecular Weight: 312.24 g/mol

Description

“N-(2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl)-2-furamide” is a compound with the molecular formula C14H11F3N2O3. It belongs to the class of organic compounds known as benzanilides. These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring. This compound is a potent and selective agonist (activator) of the potassium K2P channel TASK-3 (KCNK9).

Synthesis Analysis

The synthesis of similar compounds has been achieved through the one-pot cascade reaction of 3-mercapto [1,2,4]triazoles with trifluoromethyl-β-diktetones in the presence of NBS. This protocol offers a unique approach for functionalizing both N-acylation and S-alkylation in a concerted fashion.

Molecular Structure Analysis

The molecular structure of this compound can be characterized by heteronuclear 2D NMR experiments. The Cl1–C17 (1.740 (2)), N2–N3 (1.375 (2)) and F2–C1 (1.336 (2)) bonds display single-bond characteristics in the molecular structure of the studied compound.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the one-pot cascade reaction of 3-mercapto [1,2,4]triazoles with trifluoromethyl-β-diktetones. This reaction results in the formation of regioisomeric products.

Physical And Chemical Properties Analysis

The compound has a molecular formula of C14H11F3N2O3 and an average mass of 312.244 Da. More detailed physical and chemical properties would require further experimental analysis.

Mechanism of Action

The mechanism of action of this compound involves binding to the potassium K2P channel TASK-3 (KCNK9). It demonstrates a strong binding affinity with double-helical DNA, particularly within the minor groove, resulting in the formation of a stable complex.

Future Directions

The future directions for this compound could involve further exploration of its potential as a DNA targeting agent. Additionally, its role as an agonist of the potassium K2P channel TASK-3 (KCNK9) suggests potential applications in the field of neuroscience.